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Compound of Interest

Compound Name: 2,2,4-Trimethyl-1,3-dioxolane

An In-depth Technical Guide to the Safety and Handling of 2,2,4-Trimethyl-1,3-dioxolane

This guide provides comprehensive safety and handling information for 2,2,4-trimethyl-1,3-
dioxolane, intended for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical databases.

Chemical Identification

Identifier Value

Chemical Name 2,2,4-Trimethyl-1,3-dioxolane

Acetone propylene glycol acetal, 2,2,4-

Synonyms Trimethyldioxolane
CAS Number 1193-11-9[1]
Molecular Formula C6H1202[1][2][3]
Molecular Weight 116.16 g/mol [1][2]

Hazard Identification

2,2,4-Trimethyl-1,3-dioxolane is classified as a flammable liquid and vapor.[1][4] It can cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[1][4] Some sources
also indicate it may be harmful if swallowed.
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GHS Classification:

o Flammable Liquids: Category 3[1]

o Skin Irritation: Category 2[1]

o Eye Irritation: Category 2[1] or Serious Eye Damage, Category 1

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]
[4]

e Acute Toxicity (Oral): Category 4
Signal Word: Warning[1][4] or Danger

Hazard Statements:

H226: Flammable liquid and vapor.[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H318: Causes serious eye damage.

o H335: May cause respiratory irritation.[1][4]

e H302: Harmful if swallowed.

Physical and Chemical Properties
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Property Value

Physical State Liquid[1]

Appearance Colorless liquid[2]

Odor Mild, musty, sweet[2]

Boiling Point 98.0-99.0 °C @ 760 mm Hg[2][5]
Flash Point 18.89 °C (66.0 °F) - closed cupl6]
Specific Gravity 0.899 - 0.905 @ 25 °CJ6]
Refractive Index 1.393-1.398 @ 20 °C[6]

Water Solubility 111000 mg/L @ 18 °C[5]

Experimental Protocols

Detailed experimental protocols for determining the toxicological and physicochemical
properties of 2,2,4-trimethyl-1,3-dioxolane are not typically provided in standard safety data
sheets. These properties are determined through standardized testing methods, such as those
established by the OECD (Organisation for Economic Co-operation and Development) or other
relevant regulatory bodies. For instance, flash point is often determined using methods like the
Tag Closed Cup (TCC) test. Acute toxicity studies (e.g., LD50) are conducted following specific
OECD guidelines on animal testing.

Safe Handling and Storage

Handling:

Handle in a well-ventilated place.[7]

Wear suitable protective clothing, including gloves and eye/face protection.[7][8]

Avoid contact with skin and eyes.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][8]

Use non-sparking tools.[7][8]
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o Take precautionary measures against static discharge.[8]

e Do not eat, drink, or smoke when using this product.[1]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
o Keep away from heat, sparks, and flame.[8]

o Store apart from incompatible materials.[7]

Accidental Release Measures

In the event of a spill, the following workflow should be followed:
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Spill of 2,2,4-Trimethyl-1,3-dioxolane
Occurs

Evacuate personnel to a safe area.
Keep people away and upwind.

l

Ensure adequate ventilation.

'

Remove all sources of ignition.

Wear appropriate Personal Protective
Equipment (PPE).

Contain the spill with inert
absorbent material.

Collect the absorbed material using
spark-proof tools.

Place in suitable, closed containers for disposal.

Decontaminate the spill area.

Spill Handled

Caption: Workflow for handling a chemical spill.

Click to download full resolution via product page
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First Aid Measures

The following diagram outlines the appropriate first aid measures for different routes of
exposure to 2,2,4-trimethyl-1,3-dioxolane.

2,2,4-Trimethyl-1,3-dioxolane

Routes of Exposure & [First Aid

Eye Contact

Rinse immediately with plenty of water for at least 15 minutes.
Remove contact lenses, if present and easy to do.
Get medical attention.

A4

Inhalation Ingestion

Take off contaminated clothing immediately.
Wash off with soap and plenty of water.
Seek medical advice if irritation persists.

Move to fresh air.
If not breathing, give artificial respiration.
Seek medical attention if symptoms persist.

Rinse mouth with water.
Do NOT induce vomiting.
Call a physician or poison control center immediately.

Click to download full resolution via product page
Caption: First aid measures for different exposure routes.
General Advice: If symptoms persist, call a physician.[1] Treat symptomatically.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.[7]

» Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air.[1]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Stability and Reactivity

+ Reactivity: None known, based on available information.[1]
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Chemical Stability: Stable under normal conditions.[1][8]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[1]

Incompatible Materials: None known.[1]

Hazardous Decomposition Products: None under normal use conditions.[1]

Toxicological Information

Quantitative toxicological data is limited in the provided search results. One source classifies it
as "Acute toxicity, Oral (Category 4)".

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Waste should be sent to an approved waste disposal plant.

This technical guide is intended to provide a summary of the available safety and handling
information for 2,2,4-trimethyl-1,3-dioxolane. It is essential to consult the full Safety Data
Sheet (SDS) from your supplier before use and to have a thorough understanding of the
hazards and necessary precautions. Always work in a well-ventilated area and use appropriate
personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2,2,4-Trimethyl-1,3-dioxolane" safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074433#2-2-4-trimethyl-1-3-dioxolane-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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